Cas no 1448130-15-1 (2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one)

• Product Name: 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one
• CAS No: 1448130-15-1
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5367054
• Update Time: 2025-05-20

2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl]chromen-4-one
• 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one

• Inchi： 1S/C18H22N2O3S/c1-19(2)11-13-12-24-9-5-8-20(13)18(22)17-10-15(21)14-6-3-4-7-16(14)23-17/h3-4,6-7,10,13H,5,8-9,11-12H2,1-2H3
• InChI Key： PJVBIEXUIPABSV-UHFFFAOYSA-N
• SMILES： C1(C(N2CCCSCC2CN(C)C)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one

Introduction to 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one (CAS No. 1448130-15-1)

2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1448130-15-1, represents a unique intersection of heterocyclic chemistry and chromenone scaffolds, which are widely recognized for their pharmacological potential. The structural features of this molecule, particularly its 1,4-thiazepane and chromen-4-one moieties, contribute to its intriguing biological properties and make it a subject of intense research interest.

The 1,4-thiazepane ring system is a prominent motif in medicinal chemistry, known for its ability to modulate various biological pathways due to its structural stability and flexibility. This moiety is often found in bioactive molecules that target neurological disorders, cardiovascular diseases, and infectious diseases. In contrast, the chromen-4-one component is a well-documented pharmacophore that exhibits a broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The combination of these two structural elements in 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one suggests a compound with multifaceted therapeutic applications.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SARs) in optimizing the efficacy and selectivity of therapeutic agents. The presence of the dimethylamino)methyl group in the 3-position of the 1,4-thiazepane ring adds an additional layer of complexity to the molecule's pharmacological profile. This amine-substituted thiazepane moiety is known to enhance binding affinity to biological targets by improving solubility and lipophilicity. Such modifications are crucial in developing molecules that can effectively interact with biological receptors while minimizing off-target effects.

The synthesis of 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chromen-4-one scaffold into the thiazepane core necessitates careful selection of coupling reagents and catalysts to maintain structural integrity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in facilitating these synthetic steps efficiently.

In terms of biological activity, preliminary studies on 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one have revealed promising results in several in vitro assays. The compound has demonstrated notable inhibitory effects on enzymes associated with inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing novel anti-inflammatory agents that can provide alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the chromenone moiety suggests potential anticancer properties, particularly against cell lines overexpressing certain growth factor receptors.

The pharmacokinetic profile of this compound is another critical aspect that has been explored through computational modeling and experimental studies. The presence of polar functional groups enhances water solubility, which is advantageous for oral administration. However, the bulky dimethylamino group may influence metabolic stability, necessitating further optimization to improve bioavailability. Advanced techniques such as molecular dynamics simulations have been employed to predict how this molecule interacts with biological membranes and transporters.

Current research trends indicate that hybrid molecules combining heterocyclic scaffolds like thiazepane with chromenones are becoming increasingly relevant in drug development. These hybrids often exhibit enhanced binding affinity and reduced toxicity compared to single-scaffold compounds. The unique structural features of 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one position it as a valuable candidate for further investigation into treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The thiazepane ring has been implicated in modulating acetylcholinesterase activity, while the chromenone component may contribute to neuroprotective effects.

Future directions in the study of this compound may include exploring its potential as an adjuvant therapy alongside existing treatments for chronic conditions. The ability to modulate multiple biological pathways simultaneously makes it an attractive candidate for combination therapies that could improve patient outcomes. Furthermore, green chemistry principles are being increasingly integrated into synthetic protocols to reduce environmental impact while maintaining high yields and purity standards.

The role of computational chemistry in drug discovery cannot be overstated when it comes to optimizing candidates like 2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one. Machine learning algorithms have been trained on large datasets containing known bioactive molecules to predict new drug candidates with high accuracy. These predictive models can identify optimal modifications to enhance potency while minimizing side effects. Such computational approaches are accelerating the drug development pipeline by reducing reliance on empirical screening alone.

In conclusion,2-{3-[(dimethylamino)methyl]-1,4-thiazepane-4-carbonyl}-4H-chromen-4-one (CAS No. 1448130-15-1) represents a promising therapeutic agent with significant potential across multiple disease areas due to its unique structural composition and demonstrated biological activities。 Further research will be essential to fully elucidate its mechanism(s) of action and translate preclinical findings into clinical applications。 As pharmaceutical science continues to evolve toward more personalized medicine approaches,this compound serves as an excellent example of how innovative molecular design can lead to breakthrough treatments。